Cas no 728864-82-2 (2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate)

2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate structure
728864-82-2 structure
Product Name:2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate
CAS No:728864-82-2
MF:C14H14ClNO5S
MW:343.782661914825
CID:4788954
Update Time:2025-07-22

2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate
    • (5-Chlorosulfonyl-naphthalen-1-yl)-carbamic acid 2-methoxy-ethyl ester
    • (5-chlorosulfonyl-naphthalen-1-yl)-carbamic acid2-methoxy-ethyl ester
    • (5-chlorosulfonyl-naphthalen-1-yl)-carbamic acid2-methoxy-ethyl ester, AldrichCPR
    • Inchi: 1S/C14H14ClNO5S/c1-20-8-9-21-14(17)16-12-6-2-5-11-10(12)4-3-7-13(11)22(15,18)19/h2-7H,8-9H2,1H3,(H,16,17)
    • InChI Key: MCKVNSRTQQIWAN-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC=C2C(=CC=CC2=1)NC(=O)OCCOC)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 478
  • XLogP3: 2.6
  • Topological Polar Surface Area: 90.1

2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T

2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
020674-250mg
5-Chlorosulfonyl-naphthalen-1-yl)-carbamic acid2-methoxy-ethyl ester
728864-82-2
250mg
£152.00 2022-03-01
Fluorochem
020674-1g
5-Chlorosulfonyl-naphthalen-1-yl)-carbamic acid2-methoxy-ethyl ester
728864-82-2
1g
£320.00 2022-03-01
Fluorochem
020674-2g
5-Chlorosulfonyl-naphthalen-1-yl)-carbamic acid2-methoxy-ethyl ester
728864-82-2
2g
£598.00 2022-03-01
Crysdot LLC
CD12039115-1g
2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate
728864-82-2 97%
1g
$577 2024-07-24

Additional information on 2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate

Recent Advances in the Study of 2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate (CAS: 728864-82-2)

2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate (CAS: 728864-82-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique naphthalene core and chlorosulfonyl functional group, has been explored for its potential applications in drug development, particularly as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in the design of novel enzyme inhibitors and its utility in targeted drug delivery systems.

One of the key areas of investigation has been the compound's reactivity and stability under various physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural properties and degradation pathways. These studies have revealed that the chlorosulfonyl group plays a critical role in the compound's ability to form covalent bonds with nucleophilic residues in target proteins, making it a promising candidate for the development of irreversible inhibitors.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the use of 2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate as a key intermediate in the synthesis of a new class of protease inhibitors. The study highlighted the compound's efficiency in forming stable adducts with the active site of the target enzyme, leading to potent inhibitory activity. The findings suggest that this compound could serve as a valuable scaffold for the development of therapeutics targeting proteolytic enzymes involved in diseases such as cancer and inflammatory disorders.

Another significant development involves the application of this compound in the field of targeted drug delivery. A study published in Bioconjugate Chemistry explored its use as a linker molecule in antibody-drug conjugates (ADCs). The researchers reported that the chlorosulfonyl group enabled efficient conjugation to monoclonal antibodies, while the carbamate moiety provided stability during circulation. The resulting ADCs exhibited enhanced tumor-targeting capabilities and reduced off-target effects, underscoring the potential of 728864-82-2 in precision medicine.

Despite these promising findings, challenges remain in the optimization of 2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate for clinical applications. Issues such as solubility, pharmacokinetics, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve these properties while retaining the compound's functional advantages.

In conclusion, 2-Methoxyethyl (5-(chlorosulfonyl)naphthalen-1-yl)carbamate (CAS: 728864-82-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a promising candidate for the development of novel therapeutics and drug delivery systems. Continued exploration of its applications and optimization of its properties will likely yield significant advancements in the field.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.